4-oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride
Overview
Description
4-oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride (4-ODHQ-HCl) is an organic compound composed of a quinoline ring and a carboxylic acid group, both of which are connected by an oxygen atom. It is a white crystalline solid that is soluble in water and is commonly used in the synthesis of other compounds. 4-ODHQ-HCl is an important intermediate in the synthesis of pharmaceuticals and other organic compounds, and has also been used in scientific research applications.
Scientific Research Applications
4-oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride has been used in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, including antifungal agents and anti-inflammatory drugs. It has also been used in the synthesis of organic compounds, such as dyes, pigments, and fragrances. Additionally, 4-oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride has been used in the synthesis of organic materials for use in solar cells and other electronic devices.
Mechanism of Action
The mechanism of action of 4-oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride is not well understood. However, it is believed to act as a proton acceptor, meaning that it can accept a proton from other molecules in order to form a new compound. This property of 4-oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride makes it useful in the synthesis of other compounds, as it can be used to facilitate the formation of new bonds between molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride are not well understood. However, it is believed to have some effects on the metabolism of certain compounds. For example, it has been shown to inhibit the enzyme CYP2C9, which is involved in the metabolism of certain drugs. Additionally, it has been shown to have some effects on the metabolism of fatty acids and cholesterol.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride in laboratory experiments is its low cost and availability. Additionally, it is relatively easy to synthesize, making it a convenient reagent for laboratory use. However, there are some limitations to its use in laboratory experiments. For example, it is not very soluble in organic solvents, and can be difficult to purify after synthesis. Additionally, its effects on biochemical and physiological processes are not well understood, making it difficult to predict its effects on living systems.
Future Directions
There are several potential future directions for research on 4-oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride. One potential direction is to further investigate its effects on biochemical and physiological processes. Additionally, further research could be conducted on its potential uses in the synthesis of pharmaceuticals and other organic compounds. Finally, research could be conducted to develop more efficient methods for synthesizing 4-oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride and other related compounds.
Synthesis Methods
4-oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride can be synthesized in a two-step process. The first step involves the reaction of 4-chloro-1,4-dihydroquinoline-6-carboxylic acid with sodium hydroxide in an aqueous solution. This reaction produces 4-oxo-1,4-dihydroquinoline-6-carboxylic acid, which is then reacted with hydrochloric acid. This reaction produces 4-oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride, which can be filtered and dried to obtain the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride involves the condensation of 2-aminobenzoic acid with ethyl acetoacetate to form 4-oxo-1,4-dihydroquinoline-3-carboxylic acid ethyl ester, which is then hydrolyzed to form the desired product.", "Starting Materials": [ "2-aminobenzoic acid", "ethyl acetoacetate", "sodium ethoxide", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: Dissolve 2-aminobenzoic acid in ethanol and add sodium ethoxide. Heat the mixture to reflux for 1 hour.", "Step 2: Add ethyl acetoacetate to the reaction mixture and continue heating to reflux for an additional 2 hours.", "Step 3: Cool the reaction mixture and add hydrochloric acid to adjust the pH to 2-3.", "Step 4: Extract the product with ethyl acetate and wash with water.", "Step 5: Evaporate the solvent to obtain 4-oxo-1,4-dihydroquinoline-3-carboxylic acid ethyl ester.", "Step 6: Hydrolyze the ester by refluxing with hydrochloric acid in water for 2 hours.", "Step 7: Cool the reaction mixture and filter the product.", "Step 8: Wash the product with water and dry to obtain 4-oxo-1,4-dihydroquinoline-6-carboxylic acid hydrochloride." ] } | |
CAS RN |
2731013-79-7 |
Molecular Formula |
C10H8ClNO3 |
Molecular Weight |
225.6 |
Purity |
95 |
Origin of Product |
United States |
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